2-amino-4-(4-bromophenyl)-6,7-dimethyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-bromophenyl)-6,7-dimethyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H14BrN3O2/c1-9-7-13-15(17(22)21(9)2)14(12(8-19)16(20)23-13)10-3-5-11(18)6-4-10/h3-7,14H,20H2,1-2H3
• InChI Key: LROFIWMHLPPMOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)Br)C(=O)N1C
• Molecular Formula: C17H14BrN3O2
• Molecular Weight: 372.2 g/mol
• CAS No.: 882357-58-6

Description

2-amino-4-(4-bromophenyl)-6,7-dimethyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C17H14BrN3O2 and its molecular weight is 372.222. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural elucidation of compounds similar to the one have been a significant focus of research. For example, studies have documented the synthesis of structurally related compounds, showcasing methodologies for constructing complex heterocyclic systems that could serve as valuable intermediates for the development of pharmaceuticals and materials. Crystal structure analyses, such as X-ray diffraction, have been employed to determine the molecular and crystal structure of these compounds, providing insights into their three-dimensional conformations and the nature of their intermolecular interactions. These studies are crucial for understanding the chemical and physical properties of such compounds, which can inform their application in various scientific domains (J. Ganapathy et al., 2015); (F. Naghiyev et al., 2022).

Heterocyclic Compound Synthesis

Research has also focused on developing new synthetic routes to create a variety of heterocyclic compounds starting from carbonitrile derivatives. These efforts have led to the generation of a diverse array of structures, highlighting the versatility of carbonitrile compounds as precursors in organic synthesis. Such studies are instrumental in expanding the chemical space of heterocyclic compounds, which play critical roles in pharmaceuticals, agrochemicals, and organic materials. The ability to efficiently synthesize and modify these structures opens up new avenues for the discovery and development of novel compounds with desired biological or physical properties (S. A. Al-Issa, 2012); (A. Fadda et al., 2012).

Electrocatalytic Applications

There is an interest in the electrocatalytic applications of carbonitrile derivatives for the synthesis of heterocyclic compounds. For instance, one study demonstrated the use of electrocatalytic multicomponent assembly processes to synthesize 2-amino-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile derivatives. Such methodologies offer an efficient, mild, and eco-friendly alternative to traditional synthetic routes, potentially applicable in the synthesis of a wide range of heterocyclic compounds. This approach underscores the growing interest in leveraging electrochemical strategies for organic synthesis, aiming to reduce the environmental impact of chemical manufacturing (Zahra Vafajoo et al., 2014).